1-Phenylamino-2-hexanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Phenylamino-2-hexanol (CAS: Not explicitly provided; molecular formula: C₁₂H₁₉NO, molecular weight: 193 g/mol) is an amino alcohol featuring a phenylamino (-NHPh) group at the 1-position and a hydroxyl (-OH) group at the 2-position of a six-carbon chain. It is synthesized via iron(III) trifluoroacetate-catalyzed epoxide opening with amines, yielding regioisomers rac-14 (1-phenylamino-2-hexanol) and rac-15 (2-phenylamino-1-hexanol) in a 84:16 ratio . Key spectral data include:
- ¹H-NMR (CDCl₃): δ 0.85 (t, 3H), 1.25–1.45 (m, 6H), 2.90–3.74 (m, 3H), 6.56–7.09 (aromatic protons).
- GC-MS: m/z 193 ([M]⁺), with fragmentation patterns indicating loss of the hexanol chain (m/z 106, base peak) .
The compound’s amino alcohol structure enables applications in pharmaceutical intermediates and catalysis, though its hazards include acute oral toxicity (Category 4) and skin irritation .
Properties
IUPAC Name |
1-anilinohexan-2-ol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-2-3-9-12(14)10-13-11-7-5-4-6-8-11/h4-8,12-14H,2-3,9-10H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGTBHWTYCPLLMD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CNC1=CC=CC=C1)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Regioisomer: 2-Phenylamino-1-hexanol (rac-15)
- Structural Difference: The phenylamino and hydroxyl groups are swapped (2- vs. 1-position).
- Synthesis : Synthesized alongside rac-14 but with lower yield (16% regioisomeric ratio) .
- NMR Differentiation : Distinct splitting patterns in ¹H-NMR (e.g., δ 3.16–3.74 region) and ¹³C-NMR shifts confirm positional isomerism .
- Implications : Regioisomerism affects pharmacokinetics and binding affinity in bioactive molecules, making rac-14 more synthetically favorable.
6-(Ethylphenylamino)-1-hexanol (CAS 156780-48-2)
- Structure: Longer carbon chain (C₁₄H₂₃NO) with an ethylphenylamino group at the 6-position.
- Hazards: Higher acute toxicity (H302, H315, H319) and respiratory irritation (H335) compared to 1-phenylamino-2-hexanol .
2-Ethyl-1-hexanol (CAS 104-76-7)
- Structure: Branched alcohol (C₈H₁₈O) without amino functionality.
- Applications: Widely used in plasticizers (e.g., dioctyl phthalate) and solvents. Lacks pharmacological relevance due to the absence of reactive amino groups .
- Safety : Lower acute toxicity but poses ecological risks due to persistence in aquatic environments .
1-Phenyl-2-hexanone (CAS: Not provided)
- Structure : Ketone (C₁₂H₁₆O) with a phenyl group at the 1-position.
- Reactivity: The carbonyl group enables nucleophilic additions (e.g., Grignard reactions), contrasting with the nucleophilic amino group in 1-phenylamino-2-hexanol .
- Applications : Intermediate in fragrances and resins, highlighting functional group-dependent utility differences.
Hexanoic Acid, 2-Ethyl-, Compd. with 2-Amino-2-methyl-1-propanol
- Structure: Ionic complex (C₈H₁₆O₂·C₄H₁₁NO) combining a branched acid and amino alcohol.
Comparative Data Table
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
